Cas no 1805127-58-5 (Methyl 3-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 3-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1805127-58-5
• MF: C₁₁H₁₂F₃NO₄
• MW: 279.212493896484
• CID: 4840007
• Update Time: 2025-06-15

Methyl 3-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H12F3NO4/c1-6-5-15-7(4-8(16)17-2)10(18-3)9(6)19-11(12,13)14/h5H,4H2,1-3H3
• InChI Key： YEXXOVJTMKVCFV-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CN=C(CC(=O)OC)C=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 311
• XLogP3: 2.2
• Topological Polar Surface Area: 57.6

Additional information on Methyl 3-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetate

Methyl 3-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1805127-58-5): An Overview

Methyl 3-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1805127-58-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and pharmacological properties.

The molecular formula of Methyl 3-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetate is C₁₂H₁₃F₃NO₄, and its molecular weight is approximately 276.23 g/mol. The compound features a pyridine ring substituted with a methoxy group at the 3-position, a methyl group at the 5-position, and a trifluoromethoxy group at the 4-position. The acetate ester moiety at the 2-position further adds to its structural complexity and functional versatility.

In the realm of medicinal chemistry, Methyl 3-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetate has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have highlighted its ability to modulate various biological targets, including enzymes, receptors, and signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent inhibitory activity against specific kinases, which are key enzymes involved in cellular signaling and disease progression.

The presence of the trifluoromethoxy group in Methyl 3-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetate is particularly noteworthy. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties compared to their non-fluorinated counterparts. This makes Methyl 3-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetate an attractive candidate for drug development, as it can potentially offer better bioavailability and longer half-life in vivo.

Beyond its potential as a therapeutic agent, Methyl 3-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetate has also been investigated for its utility as an intermediate in the synthesis of other bioactive molecules. The versatility of this compound allows chemists to introduce additional functional groups or modify existing ones to create derivatives with enhanced biological activities or improved pharmacological profiles. This makes it a valuable tool in the arsenal of synthetic chemists working on drug discovery and development projects.

In terms of synthesis, several methods have been reported for the preparation of Methyl 3-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetate. One common approach involves the reaction of 3-methoxy-5-methylpyridin-4(1H)-one with trifluoromethylating agents followed by esterification with methanol. Another method involves the direct alkylation of a suitable pyridine precursor with trifluoromethylating reagents under appropriate conditions. These synthetic routes have been optimized to achieve high yields and purity, making large-scale production feasible for both research and industrial applications.

The safety profile of Methyl 3-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetate has also been evaluated in various studies. While it is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and experiments should be conducted in well-ventilated areas or fume hoods to minimize exposure risks.

In conclusion, Methyl 3-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1805127-58-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its favorable biological properties and synthetic accessibility, positions it as a valuable candidate for further exploration and development. As research in this area continues to advance, it is likely that new insights into the potential therapeutic uses of this compound will emerge, contributing to the advancement of drug discovery and development efforts.